(E)-N-(furan-2-ylmethyl)-4-(hydroxyimino)-3-methyl-4,5,6,7-tetrahydrobenzofuran-2-carboxamide

• IUPAC Name: (4E)-N-(furan-2-ylmethyl)-4-hydroxyimino-3-methyl-6,7-dihydro-5H-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H16N2O4/c1-9-13-11(17-19)5-2-6-12(13)21-14(9)15(18)16-8-10-4-3-7-20-10/h3-4,7,19H,2,5-6,8H2,1H3,(H,16,18)/b17-11+
• InChI Key: BSNNCDNTAXYKGK-GZTJUZNOSA-N
• Canonical SMILES: CC1=C(OC2=C1C(=NO)CCC2)C(=O)NCC3=CC=CO3
• Isomeric SMILES: CC1=C(OC2=C1/C(=N/O)/CCC2)C(=O)NCC3=CC=CO3
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

(E)-N-(furan-2-ylmethyl)-4-(hydroxyimino)-3-methyl-4,5,6,7-tetrahydrobenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C15H16N2O4 and its molecular weight is 288.303. The purity is usually 95%.
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Scientific Research Applications

Selective Electrochemical Hydrogenation of Furfural to 2-Methylfuran

Background: Furfural, derived from lignocellulosic biomass, is a promising bio-based feedstock. Its selective hydrogenation plays a crucial role in converting furfural into downstream products.

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Furan-2-yl Anions as γ-Oxo/Hydroxyl Acyl Anion Equivalents

Background: Furan-2-yl anions have recently been demonstrated as robust γ-oxo and γ-hydroxyl acyl anion equivalents.

Application: Researchers have used furan-2-yl anions to convert aldehydes and ketones into trifunctionalized dihydroxyl ketones and hydroxyl diones through sequential nucleophilic addition. .